Cas no 2580255-14-5 (methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate)

• Product Name: methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate
• CAS No: 2580255-14-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5663007
• PubChem ID: 165891251
• Update Time: 2025-07-14

methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580255-14-5
• EN300-27727246
• methyl 4'-methyl-3'-oxaspiro[azetidine-3,2'-bicyclo[2.1.1]hexane]-1'-carboxylate
• methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate

• Inchi： 1S/C10H15NO3/c1-8-3-9(4-8,7(12)13-2)10(14-8)5-11-6-10/h11H,3-6H2,1-2H3
• InChI Key： OOAWIJSUZHEIOO-UHFFFAOYSA-N
• SMILES： O1C2(C)CC(C(=O)OC)(C2)C21CNC2

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylate

Exploring the Unique Properties and Applications of Methyl 4'-Methyl-3'-Oxaspiroazetidine-3,2'-Bicyclo[2.1.1]Hexane-1'-Carboxylate (CAS No. 2580255-14-5)

In the realm of synthetic organic chemistry, methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylate (CAS No. 2580255-14-5) stands out as a fascinating compound with a complex molecular architecture. This spirocyclic derivative combines an oxaspiroazetidine core with a bicyclo[2.1.1]hexane scaffold, offering unique steric and electronic properties that intrigue researchers across multiple disciplines. The presence of both methyl and carboxylate functional groups further enhances its versatility, making it a valuable intermediate in pharmaceutical and materials science applications.

The structural complexity of methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylate has drawn attention in drug discovery, particularly in the design of novel bioactive molecules. Its spirocyclic framework is known to improve metabolic stability and binding affinity, addressing key challenges in modern medicinal chemistry. Recent studies highlight its potential as a building block for proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. This aligns with growing interest in small-molecule modulators and 3D-fragment libraries for drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2580255-14-5 involves innovative strategies for constructing strained ring systems. The bicyclo[2.1.1]hexane moiety presents particular synthetic challenges that have spurred advancements in transition-metal catalysis and photochemical reactions - two areas experiencing exponential growth in chemical research. These methodologies are frequently searched by synthetic chemists seeking to push the boundaries of molecular complexity and ring strain engineering.

Material scientists have explored methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylate for its potential in creating advanced polymers with tailored properties. The compound's rigid, three-dimensional structure can impart exceptional thermal stability and mechanical strength to polymeric materials, making it relevant to emerging fields like high-performance composites and 3D printing resins. These applications resonate with current industrial demands for lightweight, durable materials in aerospace and automotive sectors.

The stereochemical aspects of CAS No. 2580255-14-5 warrant special consideration. The compound's spiro center and multiple chiral elements create opportunities for developing enantioselective synthesis methods - a perennial focus area in organic chemistry. This connects to broader discussions about chiral auxiliaries and asymmetric catalysis, topics that consistently rank high in academic search queries and conference presentations.

In analytical chemistry, characterization of methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylate presents interesting challenges due to its unique structural features. Advanced techniques like NMR crystallography and high-resolution mass spectrometry are often required to fully elucidate its conformation and purity. These analytical approaches are increasingly important in quality control for high-value intermediates and pharmaceutical ingredients.

The environmental profile of CAS No. 2580255-14-5 has become a subject of investigation as sustainability gains prominence in chemical research. Scientists are exploring green chemistry approaches to synthesize such complex molecules, with emphasis on atom economy and biodegradability - keywords that reflect growing environmental consciousness in the chemical industry.

Looking forward, methyl 4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylate continues to inspire innovation across multiple domains. Its unique combination of structural features positions it as a valuable tool for addressing contemporary challenges in medicinal chemistry, materials science, and synthetic methodology development. As research progresses, this compound may unlock new possibilities in structure-activity relationships and molecular design, areas that remain at the forefront of chemical innovation.